N-(4-{[4-(3-cyclohexen-1-ylmethyl)-1-piperazinyl]sulfonyl}phenyl)acetamide

• IUPAC Name: N-[4-[4-(cyclohex-3-en-1-ylmethyl)piperazin-1-yl]sulfonylphenyl]acetamide
• InChI: InChI=1S/C19H27N3O3S/c1-16(23)20-18-7-9-19(10-8-18)26(24,25)22-13-11-21(12-14-22)15-17-5-3-2-4-6-17/h2-3,7-10,17H,4-6,11-15H2,1H3,(H,20,23)
• InChI Key: JYMPLZKYWIAHGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3CCC=CC3
• Molecular Formula: C19H27N3O3S
• Molecular Weight: 377.5 g/mol

Description

N-(4-{[4-(3-cyclohexen-1-ylmethyl)-1-piperazinyl]sulfonyl}phenyl)acetamide, also known as SCH 23390, is a selective D1 dopamine receptor antagonist. It was first synthesized in the 1980s and has been extensively studied for its role in various physiological and pathological conditions.

Mechanism of Action

N-(4-{[4-(3-cyclohexen-1-ylmethyl)-1-piperazinyl]sulfonyl}phenyl)acetamide 23390 selectively blocks D1 dopamine receptors in the brain, which are involved in the regulation of motor function, cognition, and reward. By blocking these receptors, this compound 23390 can modulate dopamine signaling and alter the activity of dopaminergic neurons in the brain.
Biochemical and Physiological Effects:
This compound 23390 has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate the release of dopamine and other neurotransmitters in the brain, as well as alter the activity of dopaminergic neurons. It has also been shown to have effects on other physiological systems, including the cardiovascular and immune systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-{[4-(3-cyclohexen-1-ylmethyl)-1-piperazinyl]sulfonyl}phenyl)acetamide 23390 in lab experiments is its selectivity for D1 dopamine receptors. This allows researchers to specifically target these receptors and study their function in isolation. However, one limitation of using this compound 23390 is that it can have off-target effects on other receptors and systems, which can complicate data interpretation.

Future Directions

There are many potential future directions for research on N-(4-{[4-(3-cyclohexen-1-ylmethyl)-1-piperazinyl]sulfonyl}phenyl)acetamide 23390. One area of interest is its potential therapeutic applications in the treatment of neurological and psychiatric disorders. Another area of interest is its role in drug addiction and reward processing. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound 23390 and its interactions with other systems in the body.
Conclusion:
In conclusion, this compound 23390 is a selective D1 dopamine receptor antagonist that has been extensively studied for its role in various physiological and pathological conditions. Its synthesis method has been well established and it has been widely used as a tool to study the function of D1 dopamine receptors in the brain. This compound 23390 has potential therapeutic applications in the treatment of Parkinson's disease, schizophrenia, and drug addiction. However, further research is needed to fully understand its biochemical and physiological effects and its interactions with other systems in the body.

Scientific Research Applications

N-(4-{[4-(3-cyclohexen-1-ylmethyl)-1-piperazinyl]sulfonyl}phenyl)acetamide 23390 has been extensively studied for its role in various physiological and pathological conditions. It is commonly used as a tool to study the function of D1 dopamine receptors in the brain, as it selectively blocks these receptors. It has been shown to have potential therapeutic applications in the treatment of Parkinson's disease, schizophrenia, and drug addiction.